Cas no 502649-36-7 (2-ethyl-4H,5H-thieno3,2-cpyridin-4-one)

• Product Name: 2-ethyl-4H,5H-thieno3,2-cpyridin-4-one
• CAS No: 502649-36-7
• MF: C₉H₉NOS
• MW: 179.238860845566
• MDL: MFCD22557089
• CID: 1563612
• PubChem ID: 69589066
• Update Time: 2025-04-21

2-ethyl-4H,5H-thieno3,2-cpyridin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridin-4(5H)-one, 2-ethyl-
• 2-ethyl-4H,5H-thieno3,2-cpyridin-4-one
• AKOS033976303
• Z1551931591
• 502649-36-7
• SCHEMBL5849531
• CVA64936
• EN300-314252
• 2-ethyl-4H,5H-thieno[3,2-c]pyridin-4-one
• 2-ethyl-5H-thieno[3,2-c]pyridin-4-one

• MDL： MFCD22557089
• Inchi： 1S/C9H9NOS/c1-2-6-5-7-8(12-6)3-4-10-9(7)11/h3-5H,2H2,1H3,(H,10,11)
• InChI Key： QLAOSUCACFAQOM-UHFFFAOYSA-N
• SMILES： S1C2C=CNC(C=2C=C1CC)=O

Computed Properties

• Exact Mass: 179.04057
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines